Cas no 70465-64-4 (3-propylthymidine)

• Product Name: 3-propylthymidine
• CAS No: 70465-64-4
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• CID: 1743673
• PubChem ID: 155377
• Update Time: 2025-04-21

3-propylthymidine Chemical and Physical Properties

Names and Identifiers

• 3-propylthymidine
• Thymidine, 3-propyl-
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-3-propylpyrimidine-2,4-dione
• CHEMBL3229792
• DTXSID70220738
• 70465-64-4

• Inchi： 1S/C13H20N2O5/c1-3-4-14-12(18)8(2)6-15(13(14)19)11-5-9(17)10(7-16)20-11/h6,9-11,16-17H,3-5,7H2,1-2H3/t9-,10+,11+/m0/s1
• InChI Key： BSXSIHVEAFABHS-HBNTYKKESA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C)C(N(CCC)C1=O)=O)O

Computed Properties

• Exact Mass: 284.1373
• Monoisotopic Mass: 284.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 90.31